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Compound of Interest

Compound Name: Tcs 1102

Cat. No.: B15618917

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in

vivo administration of TCS 1102, a potent dual orexin receptor antagonist.

Introduction
TCS 1102 is a selective and potent dual antagonist of orexin receptor 1 (OX1) and orexin

receptor 2 (OX2), with significantly higher affinity for the OX2 receptor.[1][2][3][4][5][6] Orexins

(also known as hypocretins) are neuropeptides that regulate various physiological functions,

including wakefulness, feeding behavior, and reward pathways. By blocking the action of

orexins, TCS 1102 is a valuable tool for investigating the role of the orexin system in various

physiological and pathological processes. This compound is brain-penetrant, making it suitable

for in vivo studies targeting the central nervous system.[1][2]

Mechanism of Action
TCS 1102 competitively binds to and inhibits the activity of both OX1 and OX2 receptors.[5]

Orexin receptors are G-protein coupled receptors (GPCRs). Orexin A binds to both OX1 and

OX2 receptors, while Orexin B has a higher affinity for OX2. Upon activation by orexins, these
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receptors typically couple to Gq/11 proteins, leading to the activation of phospholipase C

(PLC), which in turn catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium (Ca2+), and DAG activates protein kinase C (PKC), leading to downstream

cellular responses. TCS 1102 blocks these signaling cascades by preventing the initial binding

of orexins to their receptors.

Signaling Pathway of Orexin Receptors and Inhibition by TCS 1102
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Caption: Orexin signaling pathway and its inhibition by TCS 1102.

Quantitative Data Summary
The following tables summarize the key properties and reported in vivo administration

parameters for TCS 1102.

Table 1: Physicochemical and Pharmacological Properties
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Property Value Reference

Molecular Weight 470.59 g/mol [1][2]

Formula C₂₇H₂₆N₄O₂S [1]

Purity ≥98% [1][2]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[1][2]

Storage Store at room temperature [1][2]

Target(s)
Orexin Receptor 1 (OX1),

Orexin Receptor 2 (OX2)
[1][2][3][4][5][6]

Kᵢ for OX1 3 nM [1][2][3][4]

Kᵢ for OX2 0.2 nM [1][2][3][4]

Table 2: Summary of In Vivo Administration Parameters

Parameter Details Reference

Species Rat [4][5]

Route of Administration Intraperitoneal (i.p.) [1][2][4][5]

Dosage Range 10 - 100 mg/kg [4][5]

Vehicle Formulation 1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
[4]

Vehicle Formulation 2 10% DMSO, 90% Corn Oil [4]

Reported Effects

Inhibition of orexin-mediated

locomotion, blockade of

orexin-A induced feeding,

decreased fear and anxiety.

[1][2][4][5]
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The following are detailed protocols for the preparation and administration of TCS 1102 for in

vivo studies.

4.1. Preparation of TCS 1102 Stock Solution

Calculate the required amount: Based on the desired concentration and final volume,

calculate the mass of TCS 1102 needed. The molecular weight is 470.59 g/mol .

Dissolution: Dissolve the calculated amount of TCS 1102 in 100% DMSO to prepare a

concentrated stock solution (e.g., 100 mM).[1][2] Ensure complete dissolution, using gentle

vortexing if necessary.

4.2. Preparation of Working Solution for In Vivo Administration

It is recommended to prepare the working solution fresh on the day of the experiment.[4]

Protocol 1: Aqueous-based Vehicle

This formulation is suitable for achieving a clear solution.[4]

Start with the required volume of the TCS 1102 stock solution in DMSO.

Add PEG300 to a final concentration of 40%. Mix thoroughly.

Add Tween-80 to a final concentration of 5%. Mix until the solution is homogenous.

Add saline to reach the final volume (45% of the total volume). Mix thoroughly.

The final concentration of DMSO in this vehicle is 10%.

Example for a 10 mg/kg dose in a 250g rat with an injection volume of 2 ml/kg:

Total dose = 10 mg/kg * 0.25 kg = 2.5 mg

Total injection volume = 2 ml/kg * 0.25 kg = 0.5 ml

Final concentration of working solution = 2.5 mg / 0.5 ml = 5 mg/ml

To prepare 1 ml of the working solution:
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Start with the appropriate volume of a concentrated DMSO stock. For instance, if you have

a 50 mg/ml stock, you would need 100 µl.

Add 400 µl of PEG300.

Add 50 µl of Tween-80.

Add saline to a final volume of 1 ml (in this example, if starting with a stock, the volume of

saline will be adjusted to account for the stock volume).

If starting with solid TCS 1102, dissolve 5 mg in 100 µl DMSO, then add 400 µl PEG300,

50 µl Tween-80, and 450 µl saline.

Protocol 2: Oil-based Vehicle

This formulation can be used as an alternative.[4]

Prepare a stock solution of TCS 1102 in DMSO.

Add corn oil to the DMSO stock to achieve the final desired concentration. The final volume

of DMSO should be 10% of the total volume.

Vortex or sonicate briefly to ensure a homogenous suspension.

4.3. In Vivo Administration Protocol

Animal Acclimatization: Allow animals to acclimatize to the housing conditions for a sufficient

period before the experiment.

Dosage Calculation: Calculate the volume of the working solution to be administered based

on the animal's body weight and the desired dosage.

Administration: Administer the calculated volume of the TCS 1102 working solution via

intraperitoneal (i.p.) injection.

Control Group: Administer the vehicle solution to the control group of animals.
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Observation: Observe the animals for any adverse effects and proceed with the planned

behavioral or physiological assessments.

Experimental Workflow for In Vivo Administration of TCS 1102

Start

Weigh Animal
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Intraperitoneal (i.p.) Injection

Prepare TCS 1102
Working Solution

Behavioral/Physiological
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End

Click to download full resolution via product page

Caption: General workflow for the in vivo administration of TCS 1102.

Important Considerations
Vehicle Effects: Always include a vehicle-treated control group in your experimental design to

account for any effects of the solvent mixture.
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Solubility: If precipitation is observed during the preparation of the working solution, gentle

warming and/or sonication can be used to aid dissolution.[4]

Stability: While the solid compound is stable at room temperature, it is recommended to

store stock solutions at -20°C or -80°C for long-term use.[4] Prepare working solutions fresh

for each experiment.[4]

Animal Welfare: All animal procedures should be performed in accordance with local and

national guidelines for the ethical use of animals in research.

Disclaimer: This product is for research use only and is not intended for human or veterinary

use.[3] The information provided here is for guidance only and may require optimization for

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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